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Cat. No.: B16029192

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
N-nitroso-nintedanib in a laboratory setting. Given that N-nitroso compounds are often potent
carcinogens, a precautionary approach is paramount to minimize exposure and ensure a safe
research environment.[1][2] This document outlines the necessary personal protective
equipment (PPE), operational procedures, and disposal plans to mitigate risks associated with
this compound.

Immediate Safety and Personal Protective Equipment
(PPE)

All personnel handling N-nitroso-nintedanib must be thoroughly trained on its potential
hazards and the procedures detailed in this guide. All work with this compound should be
conducted in a designated area, such as a certified chemical fume hood, to minimize the risk of
inhalation exposure.[1][3]
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The following table summarizes the minimum required PPE for handling N-nitroso-nintedanib,

based on recommendations for nintedanib and other hazardous N-nitroso compounds.[1][4][5]

PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields.

Protects eyes from splashes

and airborne particles.[1][5]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), double-gloving is
required.[4][6]

Prevents skin contact. Gloves
should be inspected before
use and changed regularly, or

immediately if contaminated.[7]

Body Protection

Impervious laboratory coat or
coveralls with a solid front,
long sleeves, and tight-fitting
cuffs.[1][6]

Protects skin from splashes

and contamination.[1]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N100) should be used if
engineering controls are not

available or are insufficient.[4]

Minimizes inhalation of

airborne particles.

Foot Protection

Closed-toe shoes.[4]

Protects feet from spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-nitroso-nintedanib is crucial for laboratory safety. The

following step-by-step guidance covers the entire lifecycle of the compound within the

laboratory.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage. This

should be done in a well-ventilated area, preferably a fume hood.

e Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings

(e.g., "Suspected Carcinogen,” "Toxic"), and the date of receipt.[8]
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Storage: Store N-nitroso-nintedanib in a designated, well-ventilated, and restricted-access
area. It should be kept in a tightly sealed, labeled container. Long-term storage should be at
refrigerator temperatures (2-8°C).[9]

Preparation and Handling

Designated Area: All handling of N-nitroso-nintedanib, including weighing and solution
preparation, must be performed in a certified chemical fume hood to control exposure.[3]

Weighing: When weighing the solid compound, use a balance inside the fume hood. Use
disposable weighing boats or papers to avoid contamination of the balance.

Solution Preparation: Prepare solutions in the fume hood. Handle all solutions of N-nitroso-
nintedanib with the same precautions as the solid material.

Spill Prevention: Use trays or bench paper to contain any potential spills.

In Case of Exposure or Spill

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Spills: For small spills, use an absorbent material to clean the area. For larger spills,
evacuate the area and follow your institution's hazardous material spill response protocol.[3]
All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
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Proper disposal of N-nitroso-nintedanib and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.[3]

Waste Segregation and Collection

Solid Waste: All solid waste, including unused compound, contaminated gloves, weighing
papers, bench paper, and other disposable materials, must be collected in a dedicated,
clearly labeled hazardous waste container.[1][3]

Liguid Waste: All solutions containing N-nitroso-nintedanib must be collected in a separate,
labeled hazardous waste container.[1] Do not dispose of N-nitroso compounds down the
drain.[11]

Sharps: Contaminated needles and other sharps must be placed in a designated sharps
container for hazardous waste.

Decontamination and Disposal Procedures

Chemical Decontamination: For decontamination of laboratory equipment, procedures
involving chemical degradation can be employed. One study suggests a method for the
destruction of N-nitroso compounds using aluminum-nickel alloy powder in an increasingly
basic medium, which achieved at least 99.98% destruction.[12][13] Another approach for
degrading nitrosamines involves treatment with aluminum-nickel alloy powder and aqueous
alkali.[14]

Waste Pickup: All hazardous waste must be disposed of through your institution's
environmental health and safety office. Ensure all waste containers are properly labeled and
sealed before pickup.[3]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of N-

nitroso-nintedanib.
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Caption: Workflow for the safe handling and disposal of N-nitroso-nintedanib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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